Arachidic Acid

• CAS No.: 506-30-9
• Product Name: Arachidic Acid
• Molecular Formula: C20H40O2
• Molecular Weight: 312.5 g/mol
• IUPAC Name: icosanoic acid
• Standard InChI: InChI=1S/C20H40O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h2-19H2,1H3,(H,21,22)
• Standard InChIKey: VKOBVWXKNCXXDE-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCCC(=O)O
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCC(=O)O
• Appearance: Unit:500 mgPurity:99%Physical solid
• Boiling Point: 328.0 °C
• Melting Point: 75.4 °C; 75.4°C
• Physical Description: Liquid; OtherSolid; Solid
• Description: Arachidic Acid is a saturated long-chain fatty acid with a 20-carbon backbone. Arachidic acid is found naturally as a minor component of peanut oil.; Arachidic acid, also known as eicosanoic acid or eicosanoate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Arachidic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Arachidic acid has been detected in multiple biofluids, such as feces, blood, and urine. Within the cell, arachidic acid is primarily located in the cytoplasm, membrane (predicted from logP) and adiposome. Arachidic acid is also a parent compound for other transformation products, including but not limited to, 18-methylicosanoic acid, N-icosanoylsphingosine, and beta-D-galactosyl-(1->4)-beta-D-glucosyl-(11)-N-eicosanoylsphingosine. Outside of the human body, arachidic acid can be found in a number of food items such as nutmeg, oyster mushroom, yardlong bean, and millet. This makes arachidic acid a potential biomarker for the consumption of these food products.; Icosanoic acid is a C20 striaght-chain saturated fatty acid which forms a minor constituent of peanut (L. arachis) and corn oils. Used as an organic thin film in the production of liquid crystals for a wide variety of technical applications. It has a role as a plant metabolite. It is a straight-chain saturated fatty acid and a long-chain fatty acid. It is a conjugate acid of an icosanoate.
• Related CAS: 13257-34-6 (hydrochloride salt); 18080-76-7 (potassium salt); 22302-43-8 (calcium salt); 2636-14-8 (barium salt); 57593-01-8 (magnesium salt); 94266-33-8 (ammonium salt)
• Synonyms: arachidic acid; arachidic acid, ammonium salt; arachidic acid, barium salt; arachidic acid, calcium salt; arachidic acid, magnesium salt; arachidic acid, potassium salt; arachidic acid, sodium salt; zinc arachidate
• Vapor Pressure: 1.81e-09 mmHg
• Reference: 1. M. Kokatnur, V. Brooks, and W. Plauche “Fatty acids of sphingomyelin from amniotic fluid of normal and diabetic pregnancies” Lipids, vol. 20 pp. 449-453, 19852. H. Kojima et al. “Biochemical Studies on Sphingolipid of Artemia franciscana (I) Isolation and Characterization of Sphingomyelin” Lipids, vol. 45 pp.635-643, 20103. T. Gilat et al. “Arachidyl amido cholanoic acid (aramchol) is a cholesterol solubilizer and prevents the formation of cholesterol gallstones in inbred mice”Lipids, 36 pp. 1135-1140, 2001
• PubChem Compound: 10467
• Last Modified: Nov 11 2021